Cas no 2172045-71-3 (5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid)

• Product Name: 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid
• CAS No: 2172045-71-3
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 5782431
• PubChem ID: 165545733
• Update Time: 2025-05-28

5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1517820
• 5-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}formamido)hexanoic acid
• 2172045-71-3
• 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid

• Inchi： 1S/C26H27N3O5S/c1-16(7-6-12-24(30)31)28-25(32)22-15-35-23(29-22)13-27-26(33)34-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,15-16,21H,6-7,12-14H2,1H3,(H,27,33)(H,28,32)(H,30,31)
• InChI Key： UHTNHYLFODXNFY-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC(C)CCCC(=O)O)=O)N=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 146Ų

Additional information on 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid

Recent Advances in the Study of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid (CAS: 2172045-71-3)

The compound 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid (CAS: 2172045-71-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promising potential in various applications, including drug delivery, peptide synthesis, and targeted therapeutics. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and characterization of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid, highlighting its role as a versatile building block in peptide chemistry. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), ensures the stability and selectivity of the compound during synthetic processes. Researchers have successfully employed this molecule in the development of novel peptide-based therapeutics, leveraging its ability to facilitate efficient coupling reactions and minimize side reactions.

In addition to its synthetic utility, the compound has been investigated for its potential biological activities. Preliminary in vitro studies suggest that 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid may exhibit moderate antimicrobial properties, particularly against Gram-positive bacteria. These findings open new avenues for the development of antimicrobial agents, especially in the context of increasing antibiotic resistance. Further mechanistic studies are underway to elucidate the compound's mode of action and optimize its efficacy.

Another area of interest is the application of this compound in drug delivery systems. Its amphiphilic nature, attributed to the hydrophobic Fmoc group and the hydrophilic hexanoic acid moiety, makes it a promising candidate for the design of self-assembling nanostructures. Recent reports have demonstrated the formation of stable micelles and hydrogels when the compound is combined with other biocompatible polymers. These nanostructures have been explored for the controlled release of therapeutic agents, offering potential solutions to challenges in targeted drug delivery.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid. Issues such as solubility, stability under physiological conditions, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, 5-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)hexanoic acid (CAS: 2172045-71-3) represents a promising molecule with diverse applications in chemical biology and medicinal chemistry. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies and advanced drug delivery systems. Future studies should focus on optimizing its properties and exploring its biological activities in greater detail.